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Compound of Interest

Compound Name: Mth-DL-hydroxy proline

CAS No.: 104809-12-3

Cat. No.: B564125

Get Quote

Executive Summary & Chemical Identification
Scope: This guide details the disposal and handling protocols for Mth-DL-hydroxyproline. Note

on Nomenclature: "Mth" is frequently used in cataloging as an abbreviation for Methyl (e.g., N-

Methyl-DL-hydroxyproline) or occasionally as a transcription error for cis (e.g., cis-4-Hydroxy-D-

proline). As both N-methyl derivatives and standard hydroxyproline isomers share similar

hazard profiles (amino acid derivatives), this guide applies to the general class of

Hydroxyproline Derivatives (CAS Family: 51-35-4, 618-27-9, 3398-22-9).

Immediate Action Directive:

Hazard Class: Generally Irritant (Category 2). Not classified as P-listed (acutely toxic) or U-

listed (toxic) waste by the EPA, but must be treated as Regulated Chemical Waste.

Disposal Method: High-temperature incineration with afterburner and scrubber.

Prohibited: Do NOT dispose of down the drain (sanitary sewer) despite water solubility,

unless explicitly authorized by local wastewater permits for dilute, non-hazardous amino

acids.
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Hazard Identification & Causality
Why we handle it this way.

To ensure safety, we must understand the chemical behavior driving the protocol.

Feature Property Operational Implication

Chemical Structure
Cyclic amino acid derivative

(Pyrrolidine ring).[1]

Stability: Stable under normal

conditions but reactive with

strong oxidizers.[2]

Solubility Highly water-soluble.

Spill Risk: Spreads rapidly on

wet surfaces. Requires dry

absorption methods.

Acidity/Basicity Amphoteric (Zwitterionic).

Compatibility: Do not mix with

strong acids (exothermic) or

bleach (potential for

chloramine formation).

Toxicity
Irritant (Skin/Eye/Respiratory).

[2][3]

PPE: Inhalation of dust is the

primary vector. N95/P100

mask or fume hood required.

Disposal Protocol: Step-by-Step
A. Solid Waste (Pure Substance)
Scenario: Expired reagent, contaminated solids, or spill cleanup debris.

Segregation: Keep separate from oxidizers (e.g., nitrates, perchlorates) to prevent potential

exothermic reactions.

Packaging:

Place the original container (if compatible) into a clear, 6-mil polyethylene bag.

If the original container is damaged, transfer to a Wide-Mouth HDPE (High-Density

Polyethylene) jar.
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Labeling: Attach a hazardous waste tag.

Chemical Name: Write out fully (e.g., "N-Methyl-DL-Hydroxyproline"). Avoid abbreviations

like "Mth".

Hazards: Check "Irritant".[4][5]

Final Disposal: Transfer to the institution's Central Accumulation Area (CAA) for incineration.

B. Liquid Waste (Aqueous or Solvent Solutions)
Scenario: Reaction mixtures or HPLC waste.

Characterization: Determine the solvent matrix.

Aqueous: pH adjustment may be required (Target pH 5–9) if the local facility allows

elementary neutralization, but generally, collect as waste.

Organic (e.g., Methanol/Acetonitrile): Segregate into "Non-Halogenated Organic Waste."

Container: Use Amber Glass or HDPE carboys.

Venting: Use vented caps if the solution contains volatile organic solvents or if there is a risk

of off-gassing.

C. Decision Logic (Visualization)
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Figure 1: Decision matrix for segregating and packaging hydroxyproline waste streams.
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Emergency Spill Response
Protocol for spills > 10 grams or those outside a fume hood.

PPE Requirements[1][2][3][6][8][9][10][11]
Gloves: Nitrile (0.11 mm thickness minimum).

Eyes: Chemical Safety Goggles (ANSI Z87.1).

Respiratory: N95 (for dust) or Half-mask respirator if ventilation is poor.

Cleanup Workflow
Isolate: Evacuate the immediate area (3-meter radius). Mark the zone.

Ventilate: Open windows or maximize lab ventilation rates.

Contain (Dry Spill):

Do not wet the powder (this creates a sticky residue).

Cover with a dust suppressant (e.g., damp paper towels laid over the powder, not mixed

in) or use a HEPA vacuum.

Scoop into a waste bag.

Contain (Wet Spill):

Absorb with vermiculite, sand, or universal absorbent pads.

Prohibited: Do not use sawdust if the solution contains strong oxidizers (fire risk).

Decontaminate: Wipe surface with water and mild detergent.
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Figure 2: Immediate response workflow for laboratory spills.

Regulatory & Technical Data
Physical & Chemical Properties

Property Value Source

Appearance
White to off-white crystalline

powder
[Sigma SDS]

Melting Point ~274°C (Decomposes) [PubChem]

Water Solubility Soluble (approx. 50 mg/mL) [Fisher]

Reactivity
Incompatible with strong

oxidizing agents
[Sigma SDS]

Waste Codes (USA)
RCRA Code: Not listed (Not P or U listed).

DOT Classification: Not regulated as a dangerous good for transport (unless mixed with

hazardous solvents).

SARA 302/313: Components not listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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